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This guide provides troubleshooting steps and answers to frequently asked questions
regarding database connection problems encountered while using Vishnu.

Frequently Asked Questions (FAQs)

Q1: I'm getting an "Access Denied" or "Authentication Failed" error. What should | do?

This error almost always indicates an issue with the username or password you are using to
connect to the database.[1]

o Action: Double-check that the username and password in your Vishnu configuration match
the database user credentials exactly. Be mindful of typos or case sensitivity.

o Action: Verify that the database user account has the necessary permissions to access the
specific database you are trying to connect to.[1][2] You may need to grant the appropriate
roles and privileges to the user.

e Action: Check if the password for the database user has been changed or has expired.
Q2: My connection is timing out. What does this mean?

A connection timeout typically means that Vishnu is unable to get a response from the
database server within a specified time. This is often a network-related issue.
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e Action: Confirm that the database server is running and accessible from the machine where
Vishnu is installed.[2][3]

» Action: Check for network connectivity issues between your client machine and the database
server. A simple ping test to the server's IP address can help determine if a basic network
path exists.[4][5][6]

o Action: Firewalls on the client, server, or network can block the connection. Ensure that the
firewall rules permit traffic on the database port.[2]

Q3: I'm seeing a "Connection Refused" or "Server does not exist" error. What's the cause?

This error indicates that your connection request is reaching the server machine, but the server
is not listening for connections on the specified port, or something is actively blocking it.

o Action: Verify that the database service (e.g., MySQL, PostgreSQL, SQL Server) is running
on the server.[7]

e Action: Ensure you are using the correct hostname or IP address and port number in your
Vishnu connection settings.[1][2] Incorrect details are a common cause of this issue.

» Action: Check if a firewall is blocking the specific port the database is using.[2]

Q4: What are the default ports for common databases?

It's crucial to ensure that the correct port is open and specified in your connection string.

Database System Default Port Protocol
MySQL 3306 TCP
PostgreSQL 5432 TCP
Microsoft SQL Server 1433 TCP

Troubleshooting Guide

If the FAQs above do not resolve your issue, follow this systematic troubleshooting workflow.
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Step 1: Verify Connection String and Credentials

The most frequent cause of connection problems is an incorrect connection string.[1]

Hostname/IP Address: Confirm that the server address is correct. If you are using a
hostname, try using the IP address directly to rule out DNS resolution issues.[2]

Database Name: Ensure the name of the database you are trying to connect to is spelled
correctly.

Username and Password: As mentioned in the FAQSs, re-verify your credentials for any typos
or errors.[1][2]

Port Number: Double-check that the port number is correct for your database instance.[2][4]

Step 2: Check Network Connectivity

Basic network issues can prevent a successful connection.

Ping the Server: Open a command prompt or terminal and use the ping command with the
database server's IP address (e.g., ping 192.168.1.10). A successful response indicates a
basic network connection.[5][6]

Test Port Connectivity: Use a tool like telnet or nc to check if the database port is open and
listening. For example: telnet your-database-server 3306. A successful connection will
typically show a blank screen or some text from the database server. A "connection refused"”
or timeout error points to a firewall or the database service not running.[4][8]

Step 3: Inspect Server and Service Status

Database Service: Log in to the database server and confirm that the database process
(e.g., mysqld, postgres, sqglservr.exe) is running.[2][3]

Server Logs: Examine the database server's error logs for any specific messages that could
indicate the cause of the connection failure.[3][5] These logs often provide detailed reasons
for connection denials.
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» Resource Utilization: Check the server's CPU, memory, and disk space usage. Insufficient
resources can sometimes lead to connection problems.[3][9]

Step 4: Review Firewall and Security Settings

Firewalls are a common culprit for blocked database connections.[2]

» Server Firewall: Check the firewall settings on the database server itself (e.g., Windows
Firewall, iptables on Linux) to ensure there is an inbound rule allowing traffic on the database
port.[2][4][6]

» Client Firewall: Verify that the firewall on the client machine running Vishnu is not blocking
outbound traffic on the database port.

o Network Firewall: In a corporate or university environment, a network firewall may be in
place. Contact your IT department to ensure the necessary ports are open between your
client and the server.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for diagnosing and resolving database
connection issues.
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Database Connection Troubleshooting Workflow
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Caption: A logical workflow for troubleshooting database connection problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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